Cas no 1338812-41-1 (trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate)

Trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate is a sterically hindered cyclobutyl derivative featuring a tert-butoxycarbonyl (Boc) protecting group and a hydroxyl functional group. Its rigid, tetrasubstituted cyclobutane ring enhances stability, making it valuable in synthetic organic chemistry, particularly for peptide and medicinal chemistry applications. The Boc group offers selective deprotection under mild acidic conditions, while the hydroxyl moiety provides a versatile handle for further functionalization. The compound’s high steric hindrance minimizes unwanted side reactions, improving selectivity in complex syntheses. Its well-defined structure and reactivity profile make it a useful intermediate for constructing constrained scaffolds in drug discovery and materials science.

trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate structure

1338812-41-1 structure

Product Name:trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate

CAS No:1338812-41-1

MF:C₁₃H₂₅NO₃

MW:243.342504262924

MDL:MFCD20923769

CID:3163426

PubChem ID:56648315

Update Time:2025-05-23

trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

- trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
- CIS-TERT-BUTYL 3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
- tert-Butyl (trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
- tert-butyl N-(3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
- WT939
- PB11479
- PB14039
- AK172327
- trans-(Boc-Amino)-3-hydroxy-2,2,4,4-(t
- AKOS025290184
- 1363381-85-4
- MFCD20923769
- SY098319
- cis-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
- 1338812-41-1
- SCHEMBL18365029
- AKOS025403537
- carbamic acid, N-(trans-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
- CS-0049650
- EN300-6763788
- SY099910
- TERT-BUTYL N-[(1S,3S)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
- cis-t-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
- trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate, 95%
- DTXSID401124140
- trans-3-(Boc-amino)-2,2,4,4-tetramethylcyclobutanol
- MFCD22566259
- CIS-TERT-BUTYL3-HYDROXY-2,2,4,4-(TETRAMETHYL)CYCLOBUTYLCARBAMATE
- Carbamic acid, N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)-, 1,1-dimethylethyl ester
- AS-72231
- AS-51711
- P13348
- P12875
- 1427460-14-7
- TERT-BUTYL N-[(1R,3R)-3-HYDROXY-2,2,4,4-TETRAMETHYLCYCLOBUTYL]CARBAMATE
- SCHEMBL23129070
- cis-1-Boc-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
- cis-Tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate?1338812-41-1
- 1,1-dimethylethyl N-(cis-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate
- AC-37148
- SCHEMBL22556977
- trans-(Boc-Amino)-3-hydroxy-2,2,4,4-(tetramethyl)cyclobutane
- trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate
- MDL： MFCD20923769
- Inchi： 1S/C13H25NO3/c1-11(2,3)17-10(16)14-8-12(4,5)9(15)13(8,6)7/h8-9,15H,1-7H3,(H,14,16)
- InChI Key： BRCDKHQTJYOCIF-UHFFFAOYSA-N
- SMILES： OC1C(C)(C)C(C1(C)C)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 243.18344366g/mol
Monoisotopic Mass: 243.18344366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6
XLogP3: 2.5

trans-tert-butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-10g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	10g	71820.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-1g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	1g	15390.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-5g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	5g	46740.0CNY	2021-07-14
TRC	T112300-10mg	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate	1338812-41-1		10mg	$ 165.00	2022-06-03
TRC	T112300-25mg	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate	1338812-41-1		25mg	$ 335.00	2022-06-03
TRC	T112300-50mg	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate	1338812-41-1		50mg	$ 540.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-10g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	10g	71820CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-1g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	1g	15390CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST-B14549-5g	trans-tert-Butyl 3-hydroxy-2,2,4,4-(tetramethyl)cyclobutylcarbamate - B14549	1338812-41-1	97.0%	5g	46740CNY	2021-05-07
ChemScence	CS-0054757-100mg	trans-tert-Butyl ((1r,3r)-3-hydroxy-2,2,4,4-tetramethylcyclobutyl)carbamate	1338812-41-1	>97.0%	100mg	$122.0	2022-04-27